Cas no 5231-33-4 (9-methoxy-9-phenyl-9H-xanthene)

• Product Name: 9-methoxy-9-phenyl-9H-xanthene
• CAS No: 5231-33-4
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 1576979
• PubChem ID: 2835568
• Update Time: 2025-04-21

9-methoxy-9-phenyl-9H-xanthene Chemical and Physical Properties

Names and Identifiers

• 9-methoxy-9-phenyl-9H-xanthene
• 9-methoxy-9-phenylxanthene
• 5231-33-4
• SCHEMBL13366278
• DTXSID90385454

• Inchi： 1S/C20H16O2/c1-21-20(15-9-3-2-4-10-15)16-11-5-7-13-18(16)22-19-14-8-6-12-17(19)20/h2-14H,1H3
• InChI Key： VFVBPQWFNXOYLR-UHFFFAOYSA-N
• SMILES： O(C)C1(C2C=CC=CC=2)C2C=CC=CC=2OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.657
• PSA: 18.46